Cas no 2680755-53-5 (2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid)

• Product Name: 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid
• CAS No: 2680755-53-5
• MF: C₁₀H₁₃F₄NO₃
• MW: 271.208737134933
• CID: 5633463
• PubChem ID: 165908395
• Update Time: 2025-06-12

2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-2-[1-(2,2,2-trifluoroacetyl)azepan-4-yl]acetic acid
• EN300-28283439
• 2680755-53-5
• 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid

• Inchi： 1S/C10H13F4NO3/c11-7(8(16)17)6-2-1-4-15(5-3-6)9(18)10(12,13)14/h6-7H,1-5H2,(H,16,17)
• InChI Key： HZPZJMKTACOJAE-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)C1CCN(C(C(F)(F)F)=O)CCC1

Computed Properties

• Exact Mass: 271.08315592g/mol
• Monoisotopic Mass: 271.08315592g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid

Introduction to 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid (CAS No. 2680755-53-5)

2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid, identified by its Chemical Abstracts Service (CAS) number 2680755-53-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the azepane derivative class, characterized by a seven-membered heterocyclic structure incorporating nitrogen atoms. The presence of a fluorine atom at the 2-position and a trifluoroacetyl group at the 1-position introduces unique electronic and steric properties, making it a promising candidate for further exploration in drug discovery and development.

The molecular structure of 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid is intricately designed to modulate biological targets with high specificity. The trifluoroacetyl moiety, in particular, is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature has been extensively studied in the development of protease inhibitors and other enzyme-targeting agents. The azepane ring itself provides a rigid scaffold that can be fine-tuned to fit into binding pockets of biological macromolecules, such as enzymes and receptors.

In recent years, there has been a surge in research focused on fluorinated heterocycles due to their enhanced pharmacokinetic profiles. The fluorine atom at the 2-position of 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid contributes to lipophilicity and metabolic resistance, which are critical factors in drug design. Additionally, the trifluoroacetyl group enhances electrophilicity, allowing for further derivatization and functionalization to achieve desired biological activities. These structural features make this compound an attractive intermediate for synthesizing novel therapeutic agents.

One of the most compelling aspects of CAS No. 2680755-53-5 is its potential application in addressing unmet medical needs. Current research indicates that azepane derivatives exhibit a broad spectrum of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The specific modifications present in 2-fluoro-2-1-(2,2,2-trifluoroacetyl)azepan-4-ylacetic acid suggest that it may interact with multiple targets simultaneously, offering a multitargeted approach to therapy. This concept is particularly relevant in the treatment of complex diseases where modulation of multiple pathways is required.

Recent studies have demonstrated the efficacy of fluorinated azepane derivatives in preclinical models. For instance, researchers have explored their potential as inhibitors of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression and implicated in various cancers. The structural similarity between CAS No. 2680755-53-5 and known CDK inhibitors suggests that it may exhibit comparable inhibitory activity while offering unique advantages due to its fluorinated substituents. This could lead to the development of more potent and selective anticancer agents.

The synthesis of CAS No. 2680755-53-5 involves multi-step organic transformations that highlight the expertise required in medicinal chemistry. Key steps include the introduction of the fluorine atom via nucleophilic aromatic substitution or halogen exchange reactions, followed by acylation with 2,2,2-trifluoroacetyl chloride under controlled conditions. The formation of the azepane ring typically involves cyclization reactions using appropriate precursors such as γ-lactams or diamines. Each step must be carefully optimized to ensure high yield and purity, which are essential for pharmaceutical applications.

The pharmacological profile of CAS No. 2680755-53-5 is further enhanced by its solubility characteristics. Fluorinated compounds often exhibit improved solubility in both aqueous and lipid environments due to their balanced hydrophobicity/hydrophilicity profile. This property is crucial for drug delivery systems, as it allows for formulation flexibility and enhances bioavailability. Additionally, fluorine atoms can influence pharmacokinetic parameters such as absorption, distribution, metabolism, excretion (ADME), making them valuable tools in drug design.

In conclusion,CAS No. 2680755-53-5 represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features—combining a fluorinated azepane core with a trifluoroacetyl group—position it as a versatile building block for developing novel therapeutics. Ongoing research continues to uncover new applications for this compound across various therapeutic areas, underscoring its importance as a pharmacological tool.